Cas no 194928-68-2 ((2E)-3-4-(2-oxopyrrolidin-1-yl)phenylprop-2-enoic acid)

• Product Name: (2E)-3-4-(2-oxopyrrolidin-1-yl)phenylprop-2-enoic acid
• CAS No: 194928-68-2
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• MDL: MFCD08691130
• CID: 4630851
• PubChem ID: 10513684
• Update Time: 2025-10-30

(2E)-3-4-(2-oxopyrrolidin-1-yl)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[4-(2-oxopyrrolidin-1-yl)phenyl]prop-2-enoic acid
• (2E)-3-4-(2-oxopyrrolidin-1-yl)phenylprop-2-enoic acid

• MDL： MFCD08691130
• Inchi： 1S/C13H13NO3/c15-12-2-1-9-14(12)11-6-3-10(4-7-11)5-8-13(16)17/h3-8H,1-2,9H2,(H,16,17)/b8-5+
• InChI Key： SMWOSZUZMNXRKC-VMPITWQZSA-N
• SMILES： C(O)(=O)/C=C/C1=CC=C(N2CCCC2=O)C=C1

Additional information on (2E)-3-4-(2-oxopyrrolidin-1-yl)phenylprop-2-enoic acid

Professional Introduction to (2E)-3-4-(2-oxopyrrolidin-1-yl)phenylprop-2-enoic Acid (CAS No. 194928-68-2)

(2E)-3-4-(2-oxopyrrolidin-1-yl)phenylprop-2-enoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 194928-68-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its phenylprop-2-enoic acid moiety and the 2-oxopyrrolidin-1-yl substituent, contribute to its potential as a lead compound in the synthesis of novel therapeutic agents.

The< strong>phenylprop-2-enoic acid backbone of this molecule is known for its ability to interact with various biological targets, including enzymes and receptors. This structural motif has been widely explored in the development of drugs targeting inflammatory diseases, pain management, and even certain types of cancer. The presence of the< strong>2-oxopyrrolidin-1-yl group further enhances the compound's pharmacological profile by introducing a nitrogen-rich heterocycle, which is commonly associated with enhanced binding affinity and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding interactions of this compound with biological targets with greater accuracy. Studies have shown that the< strong>(2E)-configuration of the double bond in the phenylprop-2-enoic acid moiety plays a crucial role in determining the compound's binding affinity and efficacy. This geometric arrangement optimizes the molecule's ability to fit into specific binding pockets within target proteins, thereby enhancing its pharmacological activity.

In vitro studies have demonstrated that< strong>(2E)-3-4-(2-oxopyrrolidin-1-yl)phenylprop-2-enoic acid exhibits inhibitory effects on several key enzymes involved in inflammatory pathways. For instance, preliminary data suggest that this compound may inhibit cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins and other inflammatory mediators. Additionally, its interaction with lipoxygenase pathways has been observed, indicating potential applications in managing oxidative stress-related conditions.

The< strong>2-oxopyrrolidin-1-yl substituent has been particularly noted for its ability to modulate enzyme activity through hydrogen bonding and hydrophobic interactions. This moiety has been successfully incorporated into various drug candidates targeting neurological disorders, where precise modulation of enzyme activity is crucial for therapeutic efficacy. The combination of the phenylprop-2-enoic acid backbone and the 2-oxopyrrolidin-1-yl group in< strong>(2E)-3-4-(2-oxopyrrolidin-1-yl)phenylprop-2-enoic acid creates a versatile scaffold for further derivatization and optimization.

Current research is focused on synthesizing analogs of this compound to improve its pharmacokinetic properties and reduce potential side effects. By modifying various functional groups within the molecule, researchers aim to enhance its solubility, bioavailability, and metabolic stability. Additionally, efforts are being made to explore its potential in treating neurodegenerative diseases, where its ability to interact with specific protein targets may offer therapeutic benefits.

The use of high-throughput screening techniques has accelerated the discovery process for compounds like< strong>(2E)-3-4-(2-oxy-pyrrolidin -1 - yl)phenyl-prop - 2 - enoic acid. These techniques allow researchers to rapidly test thousands of compounds against various biological targets, identifying promising candidates for further investigation. The integration of machine learning algorithms into this process has further enhanced the efficiency of drug discovery pipelines, enabling more targeted and effective development strategies.

In conclusion, (strong>194928 - 68 - 2) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. The combination of the phenylprop - 2 - enoic acid moiety and the 2 - oxopyrrolidin - 1 - yl substituent makes it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it holds great potential for addressing various medical conditions and improving patient outcomes.